1-(2,5-Dimethoxybenzyl)-4-(pentan-3-yl)piperazine

• Molecular Formula: C18H30N2O2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methyl]-4-pentan-3-ylpiperazine
• InChI: InChI=1S/C18H30N2O2/c1-5-16(6-2)20-11-9-19(10-12-20)14-15-13-17(21-3)7-8-18(15)22-4/h7-8,13,16H,5-6,9-12,14H2,1-4H3
• InChI Key: MRYAFXGLZPERJL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1CCN(CC1)CC2=C(C=CC(=C2)OC)OC

Description

1-(2,5-DIMETHOXYBENZYL)-4-(1-ETHYLPROPYL)PIPERAZINE is a synthetic organic compound belonging to the piperazine class. This compound is characterized by the presence of a 2,5-dimethoxybenzyl group attached to a piperazine ring, which is further substituted with a 1-ethylpropyl group. The unique structural features of this compound make it an interesting subject for various scientific studies, particularly in the fields of medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,5-DIMETHOXYBENZYL)-4-(1-ETHYLPROPYL)PIPERAZINE typically involves the following steps:

Formation of the Piperazine Core: The piperazine ring can be synthesized through the cyclization of ethylenediamine with dihaloalkanes under basic conditions.

Introduction of the 2,5-Dimethoxybenzyl Group: This step involves the alkylation of the piperazine ring with 2,5-dimethoxybenzyl chloride in the presence of a base such as potassium carbonate.

Addition of the 1-Ethylpropyl Group: The final step is the alkylation of the nitrogen atom on the piperazine ring with 1-ethylpropyl bromide under basic conditions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions: 1-(2,5-DIMETHOXYBENZYL)-4-(1-ETHYLPROPYL)PIPERAZINE can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The benzyl group can be reduced to a methyl group under hydrogenation conditions.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Sodium hydride or other strong bases in aprotic solvents.

Major Products:

Oxidation: Formation of 2,5-dimethoxybenzoic acid.

Reduction: Formation of 1-(2,5-dimethylbenzyl)-4-(1-ethylpropyl)piperazine.

Substitution: Formation of various substituted benzyl derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2,5-DIMETHOXYBENZYL)-4-(1-ETHYLPROPYL)PIPERAZINE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential pharmacological properties, including its effects on the central nervous system.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2,5-DIMETHOXYBENZYL)-4-(1-ETHYLPROPYL)PIPERAZINE involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s effects are mediated through binding to these targets, leading to modulation of various biochemical pathways. For example, it may interact with neurotransmitter receptors in the brain, influencing neuronal activity and behavior.

Comparison with Similar Compounds

• 1-(2,5-DIMETHOXYBENZYL)-4-(1-METHYLPROPYL)PIPERAZINE
• 1-(2,5-DIMETHOXYBENZYL)-4-(1-ETHYLHEXYL)PIPERAZINE
• 1-(2,5-DIMETHOXYBENZYL)-4-(1-ETHYLBUTYL)PIPERAZINE

Comparison: 1-(2,5-DIMETHOXYBENZYL)-4-(1-ETHYLPROPYL)PIPERAZINE is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. Compared to its analogs, this compound may exhibit different pharmacokinetic properties, receptor binding affinities, and metabolic stability, making it a valuable subject for comparative studies in medicinal chemistry.